1-(3-Chloropyridin-2-yl)-3-methylpiperazine

• Molecular Formula: C10H14ClN3
• Molecular Weight: 211.69 g/mol
• IUPAC Name: 1-(3-chloropyridin-2-yl)-3-methylpiperazine
• InChI: InChI=1S/C10H14ClN3/c1-8-7-14(6-5-12-8)10-9(11)3-2-4-13-10/h2-4,8,12H,5-7H2,1H3
• InChI Key: ZIHUFGHPYQTYIP-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCN1)C2=C(C=CC=N2)Cl

Description

1-(3-Chloropyridin-2-yl)-3-methylpiperazine is a useful research compound. Its molecular formula is C10H14ClN3 and its molecular weight is 211.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Compound A-10 can be synthesized according to method 1. Just of Scheme 1, R1 is —Cl; R2 is -Me; R3 is m-SiMe3. More specifically, compound 1 is 2,3-dichloro pyridine (6 g); compound 2 is (R)-2-methyl piperazine; the synthesized compound 3 is 3-methyl-1-(3-chloro-2-pyridyl)piperazine (8 g, yield about 93.2%).

Synthesis routes and methods II

Procedure details

More specifically, compound 1 is 2,3-dichloro pyridine (2 g); compound 2 is (R)-2-methyl-piperazine; the synthesized compound 3 is 1-(3-chloro-2-pyridyl)-3-methyl-piperazine (8 g, yield 86.8%). From p-dimethyl(vinyl)silyl phenyl isocynate (compound 7c, 200 mg), it gave about 250 mg of compound A-15 (yield about 61.2%).

Synthesis routes and methods III

Procedure details

Compound A-02 can be synthesized according to method 1. Just R1, R2, and R3 of Scheme 1 are respectively —Cl, -Me and p-SiMe3. More specifically, compound 1 is 2,3-dichloro-pyridine (6 g), compound 2 is (R)-2-methylpiperazine, the synthesized compound 3 is 1-(3-chloro-2-pyridyl)-3-methyl-piperazine (38 g, yield about 93.2%).